2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride
Overview
Description
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride (MAD) is a synthetic compound with a wide range of applications in scientific research. MAD is a versatile compound that has been used in various areas of research, including biochemistry, physiology, pharmacology, and toxicology. MAD has been studied for its potential as a therapeutic agent and for its ability to modulate cellular processes. MAD has also been used in laboratory experiments as a model compound for studying the effects of different compounds on biological systems.
Mechanism of Action
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride acts as a modulator of cellular processes, such as cell proliferation and differentiation. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride binds to proteins, enzymes, and other macromolecules, and alters their activity. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride also binds to receptors, and modulates their activity. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride also binds to DNA, and modulates the expression of genes.
Biochemical and Physiological Effects
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been shown to modulate the activity of proteins, enzymes, and other macromolecules. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has also been shown to modulate the activity of receptors and to modulate the expression of genes. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been shown to be an effective modulator of cell proliferation and differentiation. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has also been shown to be an effective modulator of metabolic processes, such as glucose uptake and fatty acid oxidation.
Advantages and Limitations for Lab Experiments
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has a number of advantages for laboratory experiments. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride is a highly soluble compound, making it easy to work with in laboratory experiments. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride is also a relatively stable compound, making it suitable for long-term storage and use in laboratory experiments. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride is also relatively inexpensive, making it cost-effective for use in laboratory experiments. The main limitation of 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride is that it is a synthetic compound, and its effects on biological systems may not be the same as those of natural compounds.
Future Directions
Future research on 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could focus on its potential as a therapeutic agent. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could be studied for its ability to modulate cellular processes, such as cell proliferation and differentiation. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could also be studied for its ability to modulate metabolic processes, such as glucose uptake and fatty acid oxidation. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could also be studied for its potential to modulate the expression of genes. 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could also be studied for its potential to modulate the activity of receptors. Additionally, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride could be studied for its potential to interact with other compounds, such as proteins, enzymes, and other macromolecules.
Synthesis Methods
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride is synthesized using a variety of methods, including the Knoevenagel condensation reaction, the Michael addition reaction, and the Ugi four-component reaction. The Knoevenagel condensation reaction involves the reaction of an aldehyde and an amine to form a β-amino-aldehyde. The Michael addition reaction involves the reaction of an α,β-unsaturated aldehyde and an amine to form a β-amino-aldehyde. The Ugi four-component reaction involves the reaction of an aldehyde, an amine, an acid, and an isocyanide to form an amide.
Scientific Research Applications
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been used in a variety of scientific research applications, including biochemistry, physiology, pharmacology, and toxicology. In biochemistry, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been used to study the structure and function of proteins, enzymes, and other macromolecules. In physiology, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been used to study the effects of different compounds on cellular processes, such as cell proliferation and differentiation. In pharmacology, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been used to study the pharmacokinetics and pharmacodynamics of various compounds. In toxicology, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride has been used to study the toxicity of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride' involves the reaction of 3-methylazetidine-3-carboxylic acid with oxan-4-ol to form the intermediate compound, which is then reacted with thionyl chloride and sodium azide to form the final product. The dihydrochloride salt is obtained by reacting the product with hydrochloric acid.", "Starting Materials": [ "3-methylazetidine-3-carboxylic acid", "oxan-4-ol", "thionyl chloride", "sodium azide", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylazetidine-3-carboxylic acid is reacted with oxan-4-ol in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine) to form the intermediate compound.", "Step 2: The intermediate compound is then reacted with thionyl chloride and sodium azide to form the final product, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole.", "Step 3: The final product is then reacted with hydrochloric acid to obtain the dihydrochloride salt of the compound, 2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride." ] } | |
CAS RN |
2059949-72-1 |
Product Name |
2-(3-methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole dihydrochloride |
Molecular Formula |
C11H19Cl2N3O2 |
Molecular Weight |
296.2 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
